Cas no 1035535-90-0 ((2R,5'R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane)

• Product Name: (2R,5'R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane
• CAS No: 1035535-90-0
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• MDL: MFCD30179486
• CID: 5607853
• PubChem ID: 83898
• Update Time: 2025-08-02

(2R,5'R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl-, (2'R,3R)-
• EN300-814007
• SCHEMBL188381
• D07667
• HY-70020
• LS-172037
• UNII-K9V0CDQ56E
• SNI-2011
• AF 102B
• cevimeline trans-sulfoxide
• AF-102B
• (3R,2'R)-2'-Methylspiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane]
• CS-0397
• (2R,5'R)-5'-methyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-[1,4]oxathiolane]
• AS-56166
• HSDB 7286
• FKS-508
• 2-Methyspiro(1,3-oxathiolane-5,3)quinuclidine
• DTXSID401338115
• Spiro(1-azabicyclo(2.2.2)octane-3,5'-(1,3)-oxathiolane), 2'-methyl-, cis-
• (2'R,3R)-2'-Methylspiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane]
• DTXSID2023777
• 107233-08-9
• Evoxac
• AKOS025294043
• cis-2-Methyl-1'-azaspiro[[1,3]oxathiolane-5,3'-bicyclo[2.2.2]octane]
• 1035535-90-0
• Cevimeline (INN)
• BIDD:GT0265
• Cevimeline
• CHEMBL1201267
• (+-)-cis-2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine]
• Cevimeline [INN]
• (2R,5'R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane

• MDL： MFCD30179486
• Inchi： 1S/C10H17NOS/c1-8-12-10(7-13-8)6-11-4-2-9(10)3-5-11/h8-9H,2-7H2,1H3/t8-,10-/m1/s1
• InChI Key： WUTYZMFRCNBCHQ-PSASIEDQSA-N
• SMILES： N12CCC(CC1)[C@]1(CS[C@H](C)O1)C2

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 308.5±42.0 °C(Predicted)
• LogP: log Kow = 1.22 /Estimated/
• pka: 9.51±0.40(Predicted)

Additional information on (2R,5'R)-5'-methyl-4-azaspirobicyclo2.2.2octane-2,2'-1,4oxathiolane

Comprehensive Overview of (2R,5'R)-5'-methyl-4-azaspirobicyclo[2.2.2]octane-2,2'-1,4-oxathiolane (CAS No. 1035535-90-0)

The compound (2R,5'R)-5'-methyl-4-azaspirobicyclo[2.2.2]octane-2,2'-1,4-oxathiolane (CAS No. 1035535-90-0) represents a fascinating example of advanced heterocyclic chemistry, combining a unique spirobicyclic framework with an oxathiolane moiety. Its structural complexity and stereochemical precision make it a subject of significant interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both nitrogen and sulfur atoms within its architecture opens avenues for diverse applications, particularly in drug discovery and catalysis.

In recent years, the demand for chiral building blocks like (2R,5'R)-5'-methyl-4-azaspirobicyclo[2.2.2]octane-2,2'-1,4-oxathiolane has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. Researchers are increasingly exploring its potential as a scaffold for bioactive molecules, leveraging its rigid bicyclic system to enhance binding affinity and metabolic stability. This aligns with the growing trend of fragment-based drug design, where small, well-defined molecular fragments are used to construct larger, more potent compounds.

The synthesis of CAS No. 1035535-90-0 involves sophisticated stereocontrolled reactions, often employing asymmetric catalysis or chiral auxiliaries to achieve the desired (2R,5'R) configuration. Its oxathiolane ring, a hybrid of oxygen and sulfur heterocycles, is particularly noteworthy for its stability and versatility in medicinal chemistry. This feature has drawn parallels to other sulfur-containing therapeutics, such as antivirals and enzyme inhibitors, which dominate current drug development pipelines.

From an industrial perspective, the scalability of (2R,5'R)-5'-methyl-4-azaspirobicyclo[2.2.2]octane-2,2'-1,4-oxathiolane production is a critical consideration. Innovations in continuous flow chemistry and green synthetic methods are being explored to optimize its manufacture, reducing waste and energy consumption. These advancements resonate with the broader push toward sustainable chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives in synthetic workflows.

Analytical characterization of this compound relies heavily on NMR spectroscopy, X-ray crystallography, and mass spectrometry, ensuring precise confirmation of its stereochemistry and purity. Such rigorous quality control is essential for its use in high-value applications, including ligand design for asymmetric catalysis or as a pharmacophore in drug candidates. The compound's azaspirobicyclo[2.2.2]octane core also offers intriguing possibilities in materials science, where its rigidity could contribute to the development of novel polymeric architectures.

In summary, (2R,5'R)-5'-methyl-4-azaspirobicyclo[2.2.2]octane-2,2'-1,4-oxathiolane (CAS No. 1035535-90-0) exemplifies the intersection of structural ingenuity and practical utility. Its relevance to drug discovery, catalysis, and sustainable synthesis ensures its continued prominence in scientific discourse, addressing both academic curiosity and industrial demand.